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Compound of Interest

Compound Name: 2-Methoxythiazole-5-carbaldehyde

Cat. No.: B1357225

CAS Number: 95453-59-1

This technical guide provides a comprehensive overview of 2-Methoxythiazole-5-
carbaldehyde, a heterocyclic compound of interest to researchers, scientists, and
professionals in drug development. This document summarizes its known properties, discusses

general synthetic approaches, and explores its potential applications based on the activities of
structurally related compounds.

Chemical Identity and Properties

2-Methoxythiazole-5-carbaldehyde is a substituted thiazole derivative. The thiazole ring is a
prominent scaffold in medicinal chemistry, and its derivatives have shown a wide range of
biological activities.

Table 1: Physicochemical Properties of 2-Methoxythiazole-5-carbaldehyde
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Property Value Source

CAS Number 95453-59-1 N/A

Molecular Formula CsHsNO:2S N/A

Molecular Weight 143.16 g/mol N/A

Appearance Not specified (likely a solid) N/A
Typically >95% (commercial

Purity azZiIabiTity) ( N/A

Synthesis and Experimental Protocols

Detailed experimental protocols for the synthesis of 2-Methoxythiazole-5-carbaldehyde are
not readily available in the public domain. However, general synthetic routes for 2-substituted-
thiazole-5-carbaldehydes can be adapted. A common approach is the formylation of a pre-
existing 2-methoxythiazole ring.

A generalized synthetic workflow is presented below. It is important to note that the specific
reagents and conditions would require optimization for this particular compound.

Generalized Synthetic Pathway
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A generalized synthetic pathway for 2-Methoxythiazole-5-carbaldehyde.

General Experimental Protocol (Hypothetical)
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» Vilsmeier-Haack Reagent Preparation: In a cooled, inert atmosphere, slowly add phosphorus
oxychloride to N,N-dimethylformamide (DMF).

» Formylation: Dissolve 2-methoxythiazole in an appropriate anhydrous solvent (e.g.,
dichloromethane). Slowly add the prepared Vilsmeier-Haack reagent to this solution at a low
temperature.

o Reaction Monitoring: Allow the reaction to warm to room temperature and stir for several
hours. Monitor the reaction progress using thin-layer chromatography (TLC).

o Work-up: Quench the reaction by pouring it onto ice, followed by neutralization with a
suitable base (e.g., sodium bicarbonate solution).

o Extraction and Purification: Extract the product with an organic solvent. Dry the organic layer,
concentrate it under reduced pressure, and purify the crude product using column
chromatography to obtain 2-Methoxythiazole-5-carbaldehyde.

Applications in Drug Development and Biological
Activity

Specific biological activities and applications in drug development for 2-Methoxythiazole-5-
carbaldehyde are not well-documented. However, the broader class of thiazole derivatives is
known for a wide range of pharmacological activities. The thiazole nucleus is a key component
in many approved drugs.

Derivatives of the structurally similar 2-methylthiazole-5-carbaldehyde are utilized as
intermediates in the synthesis of pharmaceuticals, particularly antifungal and antibacterial
agents. It is plausible that 2-Methoxythiazole-5-carbaldehyde could serve as a valuable
building block in the synthesis of novel bioactive molecules. The methoxy group at the 2-
position can influence the electronic properties and metabolic stability of the resulting
compounds, potentially leading to improved pharmacological profiles.
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Potential Therapeutic Areas for Thiazole Derivatives
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Potential therapeutic applications of the thiazole scaffold.

Spectral Data

Specific spectral data (NMR, IR, MS) for 2-Methoxythiazole-5-carbaldehyde is not readily
available in public databases. Researchers working with this compound would need to perform
their own spectral analysis for characterization.

Conclusion

2-Methoxythiazole-5-carbaldehyde, identified by CAS number 95453-59-1, is a chemical
intermediate with potential for use in the synthesis of novel compounds for drug discovery and
development. While specific experimental protocols and biological data for this compound are
currently limited, its structural similarity to other biologically active thiazole derivatives suggests
it could be a valuable building block for medicinal chemists. Further research is warranted to
fully elucidate its synthetic pathways, reactivity, and pharmacological potential.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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